Cas no 1806760-13-3 (2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1806760-13-3
• MF: C₁₀H₈F₅N₃O
• MW: 281.182039260864
• CID: 4844696
• Update Time: 2025-10-05

2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C10H8F5N3O/c11-9(12)8-6(4-17)18-5(1-2-16)3-7(8)19-10(13,14)15/h3,9H,1,4,17H2
• InChI Key： FCSNZGPUOXPHOH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(CC#N)N=C1CN)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• XLogP3: 1.2
• Topological Polar Surface Area: 71.9

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile

2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile: A Comprehensive Overview

CAS No. 1806760-13-3 refers to the compound 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile, a highly specialized chemical entity with significant potential in various fields of research and application. This compound is characterized by its unique structural features, which include a pyridine ring substituted with an aminomethyl group, a difluoromethyl group, and a trifluoromethoxy group, along with an acetonitrile moiety at the 6-position. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable compound in the realms of medicinal chemistry, agrochemistry, and materials science.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, eliminations, and possibly some form of fluorination. The presence of multiple fluorinated groups suggests that this compound may exhibit enhanced stability, lipophilicity, and bioavailability compared to its non-fluorinated analogs. Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to modulate pharmacokinetic properties and improve target selectivity.

In terms of biological activity, 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile has shown promise as a potential lead compound in the development of novel therapeutic agents. Its pyridine core is known to interact with various biological targets, including enzymes, receptors, and ion channels. The acetonitrile group at the 6-position may serve as a site for further functionalization, enabling researchers to explore diverse chemical space and optimize bioactivity.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with biological systems. Molecular docking studies have revealed potential binding modes with key pharmacological targets, such as kinases and G-protein coupled receptors (GPCRs). These insights are invaluable for guiding medicinal chemists in the design of more potent and selective drug candidates.

Beyond its medicinal applications, this compound also holds potential in agrochemistry. The trifluoromethoxy group is known to impart herbicidal activity in certain compounds, suggesting that this molecule could be explored as a candidate for weed control. Additionally, the presence of multiple electronegative groups may enhance its stability under environmental conditions, making it suitable for agricultural use.

In terms of materials science, the unique electronic properties of this compound make it an interesting candidate for applications in optoelectronics and semiconducting materials. The pyridine ring contributes to aromaticity and conjugation, while the fluorinated substituents can modulate electronic transitions. Recent research has focused on incorporating such molecules into organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices.

The development of efficient synthetic routes for this compound remains an active area of research. Traditional methods often involve multi-step sequences with low yields and harsh reaction conditions. However, recent breakthroughs in catalytic asymmetric synthesis and continuous-flow chemistry have opened new avenues for scalable production. These advancements are critical for transitioning from laboratory-scale synthesis to industrial manufacturing.

In conclusion, CAS No. 1806760-13-3, or 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile, represents a versatile chemical entity with broad applications across multiple disciplines. Its unique structure enables diverse interactions with biological systems and materials, making it a valuable tool for researchers in academia and industry alike. As our understanding of its properties continues to grow through cutting-edge research methodologies, this compound is poised to play an increasingly important role in the development of novel technologies and therapeutic agents.